Cas no 17669-40-8 (1-Hepten-3-yne,2-methyl-)

• Product Name: 1-Hepten-3-yne,2-methyl-
• CAS No: 17669-40-8
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 208813
• PubChem ID: 140267
• Update Time: 2025-04-19

1-Hepten-3-yne,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-1-HEPTEN-3-YNE
• 2-Methyl-1-heptene-3-yne
• 2-Methyl-hept-1-en-3-yne
• n-C3H7C&#8801
• 1-Hepten-3-yne, 2-methyl-
• DTXSID00170171
• n-C3H7C.$.CC(CH3)=CH2
• UOOFRLPCQNNECP-UHFFFAOYSA-N
• n-C3H7C.equiv.CC(CH3)=CH2
• FT-0691749
• AKOS006274822
• 17669-40-8
• 2-methylhept-1-en-3-yne
• n-C3H7CequivCC(CH3)=CH2
• 1-Hepten-3-yne,2-methyl-

• Inchi： 1S/C8H12/c1-4-5-6-7-8(2)3/h2,4-5H2,1,3H3
• InChI Key： UOOFRLPCQNNECP-UHFFFAOYSA-N
• SMILES： C(C)CC#CC(=C)C

Computed Properties

• Exact Mass: 108.09396
• Monoisotopic Mass: 108.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.4

Experimental Properties

• Density: 0.779
• Boiling Point: 37-39°C 12mm
• Flash Point: 24.7°C
• Refractive Index: 1.441
• PSA: 0
• LogP: 2.36600